Cas no 137473-27-9 (Ethyl 4-methanesulfonylcinnamate)

• Product Name: Ethyl 4-methanesulfonylcinnamate
• CAS No: 137473-27-9
• MF: C₁₂H₁₄O₄S
• MW: 254.302162647247
• MDL: MFCD22124828
• CID: 1244883
• PubChem ID: 10634688
• Update Time: 2025-05-20

Ethyl 4-methanesulfonylcinnamate Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-[4-(methylsulfonyl)phenyl]-, ethyl ester, (E)-
• ethyl (2E)-3-[4-(methylsulfonyl)phenyl]acrylate
• SCHEMBL5216407
• D94899
• Ethyl (E)-3-(4-methylsulfonylphenyl)prop-2-enoate
• YOUOTKHSWKCRQF-RMKNXTFCSA-N
• Ethyl4-methanesulfonylcinnamate
• CS-0163253
• SCHEMBL5216422
• A910672
• Ethyl 4-methanesulfonylcinnamate
• BS-26819
• 137473-27-9
• (E)-3-(4-(methylsulfonyl)phenyl)acrylic acid ethyl ester

• MDL： MFCD22124828
• Inchi： 1S/C12H14O4S/c1-3-16-12(13)9-6-10-4-7-11(8-5-10)17(2,14)15/h4-9H,3H2,1-2H3/b9-6+
• InChI Key： YOUOTKHSWKCRQF-RMKNXTFCSA-N
• SMILES： S(C)(C1C=CC(/C=C/C(=O)OCC)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 254.06100
• Monoisotopic Mass: 254.06128010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• PSA: 68.82000
• LogP: 2.74720

Additional information on Ethyl 4-methanesulfonylcinnamate

Exploring Ethyl 4-methanesulfonylcinnamate (CAS No. 137473-27-9): Properties, Applications, and Market Insights

Ethyl 4-methanesulfonylcinnamate (CAS No. 137473-27-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This ester derivative, featuring a methanesulfonyl group and a cinnamate backbone, exhibits unique physicochemical properties that make it valuable for diverse applications. With the increasing demand for sulfonyl-containing compounds in drug discovery, this molecule has become a subject of interest for researchers exploring bioactive small molecules and photoresponsive materials.

The molecular structure of Ethyl 4-methanesulfonylcinnamate combines several functional groups that contribute to its reactivity and potential applications. The methanesulfonyl moiety (-SO2CH3) at the para position of the phenyl ring enhances the compound's electron-withdrawing characteristics, while the ethyl cinnamate portion provides conjugation and UV-absorbing properties. This combination results in a compound with interesting electronic properties and potential for pharmaceutical intermediates. Recent studies have highlighted its role in the synthesis of tyrosine kinase inhibitors, making it relevant to current cancer research trends.

From a synthetic chemistry perspective, Ethyl 4-methanesulfonylcinnamate serves as a versatile building block for various organic transformations. Its cinnamate ester functionality allows for participation in Michael additions and other conjugate addition reactions, while the methanesulfonyl group can act as both an activating group and a potential leaving group in nucleophilic substitution reactions. These characteristics align with the growing interest in multifunctional synthetic intermediates that can streamline complex molecule synthesis - a hot topic in modern green chemistry and atom economy discussions.

The compound's physical properties contribute to its utility in different applications. With a molecular weight of 268.33 g/mol, Ethyl 4-methanesulfonylcinnamate typically appears as a white to off-white crystalline powder. Its solubility profile shows moderate solubility in common organic solvents like ethanol, acetone, and dichloromethane, but limited solubility in water. These properties make it suitable for various solution-phase reactions and formulation processes. The compound's melting point range of 90-94°C and its stability under normal conditions are important factors for storage and handling considerations.

In pharmaceutical applications, Ethyl 4-methanesulfonylcinnamate has shown promise as a precursor for drug-like molecules. The methanesulfonylcinnamate scaffold appears in several pharmacologically active compounds, particularly those targeting inflammatory pathways and cellular signaling processes. This aligns with current research trends focusing on small molecule modulators of protein-protein interactions. The compound's potential in medicinal chemistry is further enhanced by its ability to serve as a photoactive component in prodrug systems, responding to the growing interest in light-activated therapeutics.

Material science applications of Ethyl 4-methanesulfonylcinnamate have also been explored, particularly in the development of advanced polymeric materials. The compound can participate in polymerization reactions, either through its vinyl group or by serving as a modifying agent for existing polymers. Its UV-absorbing characteristics make it potentially useful in photoprotective coatings and optical materials, areas that are gaining attention due to increased demand for smart materials and energy-efficient technologies.

The commercial availability and synthesis of Ethyl 4-methanesulfonylcinnamate have improved in recent years, reflecting its growing importance in research and development. Manufacturers typically produce it through esterification reactions of the corresponding cinnamic acid derivative, followed by purification processes to achieve high purity grades suitable for pharmaceutical applications. The compound's supply chain has become more robust as demand increases, with several specialty chemical suppliers now listing it in their catalogs. This availability supports its use in high-throughput screening and combinatorial chemistry applications.

Quality control and analytical characterization of Ethyl 4-methanesulfonylcinnamate typically involve techniques such as HPLC analysis, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for research and industrial applications. The development of reliable analytical methods for this compound reflects broader trends in quality by design approaches in chemical manufacturing, particularly for fine chemicals and pharmaceutical intermediates.

From a regulatory perspective, Ethyl 4-methanesulfonylcinnamate is generally regarded as a research chemical with no significant restrictions for laboratory use. However, proper safety protocols should always be followed when handling any chemical substance. The compound's material safety data sheet (MSDS) provides essential information about its handling, storage, and disposal, aligning with current laboratory safety standards and chemical hygiene practices that are increasingly emphasized in research environments.

Future research directions for Ethyl 4-methanesulfonylcinnamate may explore its potential in emerging areas such as bioconjugation chemistry and targeted drug delivery systems. The compound's unique combination of functional groups offers possibilities for creating biocompatible linkers and stimuli-responsive materials. As the scientific community continues to investigate structure-activity relationships in drug design and functional materials development, this versatile molecule is likely to find new applications that leverage its distinctive chemical properties.

The market outlook for Ethyl 4-methanesulfonylcinnamate appears positive, driven by increasing research activity in both pharmaceutical and material science fields. As more studies reveal its utility as a chemical building block, demand from academic institutions, pharmaceutical companies, and specialty chemical manufacturers is expected to grow. This trend reflects the broader market shift toward specialty intermediates that enable innovation in drug discovery and advanced materials development.

In conclusion, Ethyl 4-methanesulfonylcinnamate (CAS No. 137473-27-9) represents an interesting case study in how functional group combinations can create versatile chemical tools with multiple applications. Its relevance to current research trends in drug discovery, material science, and green chemistry ensures it will remain an important compound in the scientific community's toolkit. As research continues to uncover new applications for this molecule, its role in facilitating scientific and technological advancements is likely to expand further.